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Compound of Interest

Compound Name: Adiponitrile

CAS No.: 68411-90-5

Cat. No.: B7769403

Get Quote

Adiponitrile is a colorless to light-yellow, viscous liquid primarily used as a precursor in the

production of nylon 66.[1][2] It is a toxic and hazardous substance that requires strict safety

protocols to minimize risks to laboratory personnel. Exposure can occur through inhalation, skin

contact, or ingestion, with potential for serious health effects, including irritation to the skin and

eyes, and possible damage to the nervous and circulatory systems.[3][4] Upon decomposition,

especially during a fire, it can release highly toxic hydrogen cyanide gas.[3][5] Adherence to the

following operational and safety guidelines is essential for the protection of all researchers,

scientists, and drug development professionals.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. All

personnel handling Adiponitrile must use the specific equipment outlined below. The OSHA

Personal Protective Equipment Standard (29 CFR 1910.132) mandates that employers

determine the appropriate PPE for each hazard and train employees on its proper use.[5]

Summary of Required Personal Protective Equipment for Adiponitrile
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Protection Type Minimum Requirement
Recommended Materials &
Specifications

Respiratory

Required when handling open

containers or in case of

vapor/aerosol generation.

Use a suitable respirator in

areas with high concentrations

or inadequate ventilation.[4]

For concentrations >2 ppm, a

supplied-air respirator is

recommended. For

concentrations >150 ppm, a

Self-Contained Breathing

Apparatus (SCBA) is

necessary.[5]

Hand

Impervious chemical-resistant

gloves must be worn at all

times.

Recommended Glove

Materials: Butyl Rubber, Silver

Shield®/4H®, Barrier®.[5]

Check gloves for integrity

before each use and wash

hands thoroughly after

removal.[4]

Eye/Face
Required for all handling

procedures.

Chemical splash goggles are

essential.[6] In situations with

a high risk of splashing or

exothermic reaction, a face

shield should be worn over

safety glasses.[7]

Body/Skin
A fully-buttoned, chemical-

resistant lab coat or coveralls.

Recommended Clothing

Materials: Tychem® F, BR,

Responder®, TK; Zytron® 400

and 500; ONESuit®TEC;

Trellchem® HPS and VPS.[5]

A fully protective impervious

suit may be required for large-

scale operations or emergency

response.[4] Closed-toe shoes

are mandatory.[7]
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Step-by-Step Handling Procedures
Safe handling of Adiponitrile involves careful preparation, execution, and post-handling

cleanup.

Experimental Protocol: Standard Laboratory Handling

Preparation and Pre-Handling Checks:

Ensure a properly operating chemical fume hood with an average face velocity of at least

100 feet per minute is available and in use.[4]

Verify that an eye wash station and safety shower are accessible and unobstructed.[3]

Inspect all required PPE for defects, wear, and proper fit before entering the handling

area.

Clearly label all containers with the chemical name and associated hazards.[8]

During Handling:

Conduct all work involving Adiponitrile within a designated chemical fume hood to

prevent vapor inhalation.

Avoid the generation of vapors or aerosols.

When using Adiponitrile, do not eat, drink, or smoke in the laboratory.[9]

Use compatible materials for handling and storage, such as glass or stainless steel.[3]

Avoid contact with strong oxidants, strong acids, and strong bases.[5][10]

Post-Handling Procedures:

Tightly close all containers immediately after use.

Decontaminate all surfaces and equipment that may have come into contact with

Adiponitrile.
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Remove PPE carefully to avoid contaminating skin. Contaminated clothing should be

removed immediately and laundered before reuse.[3][4]

Wash hands and any exposed skin thoroughly with soap and water after completing work.

Emergency and Spill Response Plan
In the event of a spill or accidental exposure, immediate and correct action is critical.

First Aid Measures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration. Seek immediate medical attention.[4]

Skin Contact: Take off all contaminated clothing at once. Rinse the affected skin area

thoroughly with water and soap.[4][9] Seek immediate medical advice.[4]

Eye Contact: Rinse the eyes cautiously with plenty of water for several minutes, removing

contact lenses if present and easy to do.[3] Continue rinsing and consult a doctor.[4]

Ingestion: Rinse the mouth with water.[9] Do not induce vomiting. Give up to two glasses of

water to drink and seek immediate medical attention.[9]

Spill Cleanup Protocol:

Evacuate all non-essential personnel from the immediate spill area.

Wear the appropriate level of PPE, including respiratory protection (SCBA for large spills).

Eliminate all sources of ignition in the vicinity.[1]

Contain the spill using an inert, absorbent material such as dry sand or earth.[3]

Carefully collect the absorbed material using non-sparking tools and place it into a

designated, labeled chemical waste container.[3][9]

Clean the affected area thoroughly and ensure proper ventilation.
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Prevent the spill from entering drains or waterways.[6]

Immediate Actions

Containment & Cleanup

Final Steps

Adiponitrile Spill Occurs

Evacuate Area

Step 1

Alert Personnel & Safety Officer

Step 2

Don Full PPE
(Incl. Respirator)

Step 3

Eliminate Ignition Sources

Step 4

Contain Spill with
Inert Absorbent

Step 5

Collect Waste into
Sealed Container

Step 6

Decontaminate Spill Area

Step 7

Dispose of Waste via
Hazardous Waste Program

Step 8

Report Incident

Step 9

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://dytek.invista.com/wp-content/uploads/2018/06/Dytek%E2%94%AC%C2%AB-Adiponitrile-ADN-Safety-Data-Sheet.pdf
https://www.benchchem.com/product/b7769403/docs?utm_src=pdf-body-img#comprehensive-safety-and-handling-guide-for-adiponitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for a safe and effective response to an Adiponitrile spill.

Storage and Disposal Plan
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage:

Store Adiponitrile in a cool, dry, and well-ventilated area, away from direct sunlight.[3][4]

The storage area should be secure and accessible only to authorized personnel.

Keep containers tightly closed to prevent leaks or contamination.[4]

Store separately from incompatible materials such as strong oxidants, strong acids, strong

bases, and certain metals like copper and brass.[3][10]

Disposal:

All Adiponitrile waste, including contaminated materials and empty containers, is

considered hazardous waste.[8]

Dispose of all waste in accordance with local, state, and federal regulations.[3]

Collect waste in designated, properly labeled, and sealed containers.[8] Do not mix with

other waste streams unless explicitly permitted.

Do not dispose of Adiponitrile down the drain or in regular trash.[6][8]

Empty containers may retain product residue and should be handled as if they were full.[6]

Consult your institution's environmental health and safety department for specific disposal

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b7769403/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-adiponitrile
https://www.benchchem.com/product/b7769403/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-adiponitrile
https://www.kishida.co.jp/product/catalog/msds/id/14055/code/LBG-01583e.pdf
http://www.abdurrahmanince.net/355/111-69-3.pdf
http://www.abdurrahmanince.net/355/111-69-3.pdf
https://www.kishida.co.jp/product/catalog/msds/id/14055/code/LBG-01583e.pdf
https://chemical.ushazmatrentals.com/detail/home/Adiponitrile/BURHAN/14
https://www.benchchem.com/product/b7769403/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-adiponitrile
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.kishida.co.jp/product/catalog/msds/id/14055/code/LBG-01583e.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b7769403/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-adiponitrile
https://dytek.invista.com/wp-content/uploads/2018/06/Dytek%E2%94%AC%C2%AB-Adiponitrile-ADN-Safety-Data-Sheet.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://dytek.invista.com/wp-content/uploads/2018/06/Dytek%E2%94%AC%C2%AB-Adiponitrile-ADN-Safety-Data-Sheet.pdf
https://www.benchchem.com/product/b7769403?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Adiponitrile | CN(CH2)4CN | CID 8128 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Adiponitrile - Wikipedia [en.wikipedia.org]

3. kishida.co.jp [kishida.co.jp]

4. abdurrahmanince.net [abdurrahmanince.net]

5. nj.gov [nj.gov]

6. dytek.invista.com [dytek.invista.com]

7. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

8. ethz.ch [ethz.ch]

9. echemi.com [echemi.com]

10. chemical.ushazmatrentals.com [chemical.ushazmatrentals.com]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for
Adiponitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769403/docs#comprehensive-safety-and-handling-
guide-for-adiponitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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